Cas no 115436-74-3 (Ipazilide fumarate)

Ipazilide fumarate structure
Ipazilide fumarate structure
Product Name:Ipazilide fumarate
CAS No:115436-74-3
MF:C28H34N4O5
MW:506.593367099762
CID:176963
PubChem ID:5284403
Update Time:2025-04-19

Ipazilide fumarate Chemical and Physical Properties

Names and Identifiers

    • Ipazilide fumarate
    • (E)-but-2-enedioic acid,N-[3-(diethylamino)propyl]-2-(4,5-diphenylpyrazol-1-yl)acetamide
    • 1H-Pyrazole-1-acetamide, N-(3-(diethylamino)propyl)-4,5-diphenyl-, (E)-2-butenedioate (1:1)
    • AC1NR4E4
    • CCRIS 7080
    • Ipazilide fumarate (USAN)
    • N-(3-(Diethylamino)propyl)-4,5-diphenyl-1H-pyrazole-1-acetamide (E)-2-butenedioate (1:1)
    • N-[3-(diethylamino)propyl]-2-(4,5-diphenyl-1H-pyrazol-1-yl)acetamide (2E)-but-2-enedioate
    • SureCN120490
    • WIN 54177-4
    • N-[3-(Diethylamino)propyl]-4,5-diphenylpyrazole-1-acetamide fumarate (1:1)
    • Ipazilide fumarate[usan]
    • Win-54177-4
    • 1H-Pyrazole-1-acetamide, N-[3-(diethylamino)propyl]-4,5-diphenyl-, (2E)-2-butenedioate (1:1)
    • CHEMBL2107666
    • D04601
    • WIN 54,177-4
    • 2MI60P494I
    • Q27254978
    • Ipazilide fumarate [USAN]
    • (E)-but-2-enedioic acid;N-[3-(diethylamino)propyl]-2-(4,5-diphenylpyrazol-1-yl)acetamide
    • UNII-2MI60P494I
    • N-(3-(Diethylamino)propyl)-4,5-diphenylpyrazole-1-acetamide fumarate (1:1)
    • 115436-74-3
    • DTXSID9020744
    • SCHEMBL120491
    • SCHEMBL120490
    • Inchi: 1S/C24H30N4O.C4H4O4/c1-3-27(4-2)17-11-16-25-23(29)19-28-24(21-14-9-6-10-15-21)22(18-26-28)20-12-7-5-8-13-20;5-3(6)1-2-4(7)8/h5-10,12-15,18H,3-4,11,16-17,19H2,1-2H3,(H,25,29);1-2H,(H,5,6)(H,7,8)/b;2-1+
    • InChI Key: KKMOBFCMCCFTDX-WLHGVMLRSA-N
    • SMILES: O=C(CN1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=N1)NCCCN(CC)CC.OC(/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 506.25312
  • Monoisotopic Mass: 506.25292020g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 12
  • Complexity: 589
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 124.76
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